Cas no 93981-12-5 (2-Cyclopentene-1-aceticacid, 1-methylheptyl ester)

• Product Name: 2-Cyclopentene-1-aceticacid, 1-methylheptyl ester
• CAS No: 93981-12-5
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 811933
• PubChem ID: 175576
• Update Time: 2025-04-19

2-Cyclopentene-1-aceticacid, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-aceticacid, 1-methylheptyl ester
• 1-methylheptyl cyclopent-2-ene-1-acetate
• octan-2-yl 2-cyclopent-2-en-1-ylacetate
• EINECS 301-094-9
• NS00063264
• DTXSID70888731
• 93981-12-5
• 2-Cyclopentene-1-acetic acid, 1-methylheptyl ester

• Inchi： 1S/C15H26O2/c1-3-4-5-6-9-13(2)17-15(16)12-14-10-7-8-11-14/h7,10,13-14H,3-6,8-9,11-12H2,1-2H3
• InChI Key： DGKKEXMAGIKVTE-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CCC1)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 238.193
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.932
• Boiling Point: 302.1°Cat760mmHg
• Flash Point: 95.6°C
• Refractive Index: 1.466